Cas no 1806160-48-4 (2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806160-48-4
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4833212
• Update Time: 2025-10-28

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)5-6(18)7(19-9(12,13)14)3(2-15-5)1-4(16)17/h2,8,18H,1H2,(H,16,17)
• InChI Key： OMSVKSQGVGOJAK-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)CC(=O)O)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806160-48-4)

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806160-48-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring difluoromethyl, hydroxy, and trifluoromethoxy functional groups, contributes to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential as a building block for bioactive molecules, particularly in drug discovery and crop protection.

The compound's CAS No. 1806160-48-4 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its pyridine-acetic acid backbone is a common motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. Recent studies highlight its role in modulating enzyme activity, making it a candidate for targeted therapies in metabolic disorders. The inclusion of fluorine atoms enhances its metabolic stability and lipophilicity, addressing key challenges in drug bioavailability.

In agrochemical research, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid has garnered attention for its potential as a precursor to novel pesticides. The trifluoromethoxy group is known to improve pesticidal activity by increasing membrane permeability in target organisms. This aligns with the growing demand for environmentally friendly pest control solutions, a topic frequently searched in sustainable agriculture forums. The compound's difluoromethyl moiety further enhances its efficacy, offering a balance between potency and environmental safety.

Synthetic routes to CAS No. 1806160-48-4 often involve multi-step fluorination and oxidation processes, reflecting advancements in green chemistry techniques. Researchers are optimizing these methods to reduce waste and energy consumption, addressing the carbon footprint concerns prevalent in chemical manufacturing. The compound's scalability is a recurring topic in process chemistry discussions, with patents highlighting innovative catalytic systems to improve yield and purity.

From a commercial perspective, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid is listed in specialized catalogs as a high-value intermediate. Its pricing and availability are influenced by the demand for fluorinated compounds in life sciences, a sector experiencing rapid growth due to breakthroughs in precision medicine. Suppliers often emphasize its >95% purity, meeting stringent requirements for GMP-compliant applications. Analytical data, including HPLC and NMR spectra, are typically provided to ensure reproducibility in research and development.

Future directions for CAS No. 1806160-48-4 include exploration in bioconjugation and prodrug design, areas gaining traction in targeted drug delivery research. Its compatibility with click chemistry protocols opens avenues for modular synthesis of hybrid molecules. As the scientific community prioritizes AI-driven molecular design, this compound's structural features are likely to be leveraged in machine learning models predicting novel bioactive agents.

In summary, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetic acid represents a convergence of synthetic innovation and applied science. Its CAS No. 1806160-48-4 serves as a gateway to diverse applications, from pharmaceutical intermediates to agrochemical lead optimization. With ongoing research into its derivatives and formulations, this compound is poised to contribute significantly to advancements in human health and agricultural productivity.